5-Chloro-3-(chloromethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride

• IUPAC Name: 5-chloro-3-(chloromethyl)-1-methylpyrazole-4-sulfonyl chloride
• InChI: InChI=1S/C5H5Cl3N2O2S/c1-10-5(7)4(13(8,11)12)3(2-6)9-10/h2H2,1H3
• InChI Key: XZKABZNMYIIJDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=N1)CCl)S(=O)(=O)Cl)Cl
• Molecular Formula: C5H5Cl3N2O2S
• Molecular Weight: 263.5 g/mol

Description

Synthesis Analysis

While there is no direct information available on the synthesis of “5-Chloro-3-(chloromethyl)-1-methyl-1H-pyrazole-4-sulfonyl chloride”, there are related compounds that have been synthesized. For instance, a regioselective synthesis of 5-chloro-1-vinyl- and 3-alkenyl-5-chloro-1H-pyrazoles has been reported. The reaction of 2,2-dichlorovinyl ketones with 2-(hydroxyethyl)hydrazine led to the formation of 3-substituted 5-chloro-1-(2-hydroxyethyl)-1H-pyrazoles.

Scientific Research Applications

Synthesis and Characterization

• Novel Pyrazolo[3,4-b]pyridin-3-ol Derivatives : A study detailed the synthesis of novel pyrazolo[3,4-b]pyridin-3-ol derivatives, starting from 2,6-dichloro-4-methylnicotinonitrile. The research explored various sulfonylation and acylation reactions, contributing to the structural diversity of pyrazole derivatives and highlighting their potential in further chemical transformations (Shen et al., 2014).

• Functionalized Pyrazoles : Another study presented a flexible synthesis approach for pyrazoles with functionalized side chains at C3 and varying substituents at C5, demonstrating the versatility of pyrazole compounds in synthetic chemistry (Grotjahn et al., 2002).

Safety and Hazards

The safety data sheet for a related compound, 5-Chloro-3-(chloromethyl)-1,2,4-thiadiazole, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes severe skin burns and eye damage.